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Compound of Interest

Compound Name: 2-Tetradecanol

Cat. No.: B1204251 Get Quote

An In-depth Technical Guide to 2-Tetradecanol: Chemical and Physical Properties for

Researchers and Drug Development Professionals

Introduction
2-Tetradecanol, a long-chain fatty alcohol, is a molecule of increasing interest in various

scientific fields, including materials science and drug development.[1] Its unique amphiphilic

nature, possessing both hydrophobic and hydrophilic properties, underpins its potential

applications.[1] This technical guide provides a comprehensive overview of the chemical and

physical properties of 2-tetradecanol, its potential applications, and relevant experimental

considerations for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 2-tetradecanol are summarized in

the tables below. These properties are crucial for understanding its behavior in various

experimental and formulation settings.

Table 1: General Chemical Identifiers for 2-Tetradecanol
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Identifier Value Source

IUPAC Name tetradecan-2-ol [1][2]

Synonyms
sec-Tetradecyl alcohol,

Tetradecanol-2
[3][4][5]

CAS Number 4706-81-4 [1][3][4]

Molecular Formula C14H30O [1][3][4]

Molecular Weight 214.39 g/mol [1][2][3][4]

InChI

InChI=1S/C14H30O/c1-3-4-5-

6-7-8-9-10-11-12-13-

14(2)15/h14-15H,3-13H2,1-

2H3

[1][4]

InChI Key
BRGJIIMZXMWMCC-

UHFFFAOYSA-N
[1][4]

SMILES CCCCCCCCCCCCC(C)O [1]

Table 2: Physical Properties of 2-Tetradecanol
Property Value Conditions Source

Appearance

White to off-white

waxy to low-melting

solid

Ambient [3]

Melting Point 33-36 °C 760 mmHg [3][5][6]

Boiling Point 283-285 °C 760 mmHg [5][6]

170 °C 14 mmHg [3]

Density 0.8315 g/cm³ [3]

Flash Point >113 °C TCC [3][5]

Refractive Index 1.4444 [3]

pKa 15.27 ± 0.20 Predicted [3]
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Table 3: Solubility and Partition Data for 2-Tetradecanol
Property Value Conditions Source

Water Solubility 1.3 mg/L 23°C [1]

1.686 mg/L 25°C [1][6]

Solubility in Organic

Solvents

Sparingly soluble in

chloroform, slightly

soluble in methanol

(with heating and

sonication)

[1][3]

Log P (octanol/water) 5.5 pH 7, 25°C [1]

5.778 Estimated [1][5][6]

Table 4: Vapor Pressure of 2-Tetradecanol
Vapor Pressure Conditions Source

0.000354 mmHg 25°C [1][3]

0.0002 hPa 25°C [1]

0.008 mbar 38°C [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 2-
tetradecanol are based on standard analytical chemistry techniques. The following are

generalized methodologies for key properties:

Melting Point Determination: The melting point of 2-tetradecanol can be determined using a

standard melting point apparatus or by differential scanning calorimetry (DSC). In a typical

DSC experiment, a small, weighed sample is heated at a constant rate in a controlled

atmosphere. The instrument measures the heat flow to or from the sample relative to a

reference. The melting point is identified as the peak of the endothermic transition in the

resulting thermogram.
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Boiling Point Determination: The boiling point at atmospheric pressure is determined by

distillation. The sample is heated in a distillation apparatus, and the temperature at which the

vapor pressure of the liquid equals the surrounding atmospheric pressure and the liquid

turns into a vapor is recorded as the boiling point. For boiling points at reduced pressure, a

vacuum pump is connected to the distillation apparatus.

Solubility Determination: To determine water solubility, an excess amount of 2-tetradecanol
is added to a known volume of water. The mixture is agitated at a constant temperature for a

sufficient period to reach equilibrium. The saturated solution is then filtered, and the

concentration of 2-tetradecanol in the filtrate is determined using an appropriate analytical

technique, such as gas chromatography-mass spectrometry (GC-MS). Solubility in organic

solvents is determined similarly.

Log P (Octanol-Water Partition Coefficient) Determination: The shake-flask method is a

common technique. A known amount of 2-tetradecanol is dissolved in a mixture of n-octanol

and water. The mixture is shaken until equilibrium is reached, and the phases are then

separated. The concentration of 2-tetradecanol in both the octanol and water phases is

measured, and the Log P is calculated as the logarithm of the ratio of the concentration in

the octanol phase to the concentration in the aqueous phase.

Applications and Research Areas
2-Tetradecanol's distinct properties make it a subject of research in several areas:

Biomarker Discovery: 2-Tetradecanol has been identified as a potential human metabolite,

with trace amounts found in urine and blood.[1] Altered levels of 2-tetradecanol may be

associated with certain diseases, including some types of cancer, suggesting its potential as

a biomarker.[1] Further research is necessary to validate its clinical utility.[1]

Materials Science and Drug Delivery: The amphiphilic nature of 2-tetradecanol makes it a

candidate for applications in materials science.[1] It is being investigated for its role in

developing novel drug delivery systems, where it could form micelles to encapsulate

hydrophobic drugs, potentially improving their solubility and bioavailability.[1]

Antimicrobial and Anti-inflammatory Activity: Some studies have indicated that 2-
tetradecanol may possess antimicrobial activity against certain bacteria and fungi.[1]
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Additionally, a complex containing 1-tetradecanol has shown therapeutic potential in

controlling the progression of chronic periodontal disease by inhibiting inflammatory cell

infiltration and osteoclastic activity.[7] The precise mechanisms of these activities are still

under investigation.[1]

Synthesis and Chemical Reactions
Synthesis: 2-Tetradecanol can be synthesized through several methods, including the

reduction of tetradecanal or tetradecanoic acid using reducing agents like lithium aluminum

hydride or sodium borohydride.[1] Another method involves the hydroformylation of 1-

dodecene followed by reduction.[1]

Chemical Reactions: As a secondary alcohol, 2-tetradecanol undergoes typical alcohol

reactions:

Oxidation: It can be oxidized to form a ketone (2-tetradecanone) or further to carboxylic

acids under stronger conditions.[1]

Esterification: It reacts with carboxylic acids to form esters.[1]

Dehydration: Under acidic conditions, it can be dehydrated to form alkenes.[1]

Visualizations
The following diagrams illustrate key concepts and workflows related to the study and

application of 2-tetradecanol.
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Under general use conditions, 2-tetradecanol is considered relatively safe.[3] However, it is

important to avoid contact with skin and eyes as it may cause irritation.[3] Good ventilation is

recommended to avoid inhalation of vapors.[3] It is also advised to avoid contact with strong

oxidizing agents and acids to prevent potentially dangerous reactions.[3]

Conclusion
2-Tetradecanol is a long-chain fatty alcohol with well-characterized chemical and physical

properties. Its amphiphilic nature is the foundation for its current and potential applications in

diverse fields such as drug delivery, materials science, and as a potential biomarker. Ongoing

research into its biological activities, including antimicrobial and anti-inflammatory effects, may

further expand its utility in the pharmaceutical and biomedical sectors. A thorough

understanding of its properties, as outlined in this guide, is essential for its effective application

in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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